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Compound of Interest

Compound Name: Necrosis inhibitor 3

Cat. No.: B12373190 Get Quote

Disclaimer: "Necrosis inhibitor 3" is not a standardized chemical name. This guide provides

disposal procedures for GSK'872, a potent and selective inhibitor of Receptor-Interacting

Protein Kinase 3 (RIPK3), a key regulator of necroptosis. These procedures should be

considered representative for similar necrosis inhibitors. Always consult the specific Safety

Data Sheet (SDS) for the exact compound in use and adhere to all applicable local, state, and

federal regulations.

This document provides essential safety and logistical information for the proper disposal of

Necrosis Inhibitor 3 (represented by GSK'872), ensuring the safety of laboratory personnel

and minimizing environmental impact. The following procedural guidance is intended for

researchers, scientists, and drug development professionals.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for GSK'872.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12373190?utm_src=pdf-interest
https://www.benchchem.com/product/b12373190?utm_src=pdf-body
https://www.benchchem.com/product/b12373190?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name

N-(6-

(Isopropylsulfonyl)quinolin-4-

yl)benzo[d]thiazol-5-amine

Sigma-Aldrich

Molecular Formula C₁₉H₁₇N₃O₂S₂ Sigma-Aldrich

Molecular Weight 383.49 g/mol Sigma-Aldrich

Form Solid Sigma-Aldrich

Color Yellow Sigma-Aldrich

Solubility in DMSO 100 mg/mL Sigma-Aldrich

Storage Temperature 2-8°C Sigma-Aldrich

Acute Toxicity, Oral (Category

4)
Harmful if swallowed. DC Chemicals[1]

Acute Aquatic Toxicity

(Category 1)
Very toxic to aquatic life. DC Chemicals[1]

Chronic Aquatic Toxicity

(Category 1)

Very toxic to aquatic life with

long lasting effects.
DC Chemicals[1]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the recommended steps for the safe disposal of Necrosis Inhibitor 3
(GSK'872) in solid form and as a solution.

Personal Protective Equipment (PPE) Required:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Lab coat
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Procedure for Solid Waste:

Collection:

Carefully collect all unwanted solid Necrosis Inhibitor 3.

Place the solid waste into a clearly labeled, sealable hazardous waste container. The

container should be compatible with the chemical waste stream.

Labeling:

Label the container with "Hazardous Waste," the full chemical name ("GSK'872" or the

specific name of the inhibitor), and the approximate quantity.

Storage:

Store the sealed container in a designated hazardous waste accumulation area, away

from incompatible materials.

Disposal:

Arrange for pickup and disposal by a certified hazardous waste management company. Do

not dispose of solid chemical waste in regular trash.

Procedure for Liquid Waste (e.g., solutions in DMSO):

Collection:

Collect all liquid waste containing Necrosis Inhibitor 3 in a dedicated, sealed, and clearly

labeled hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Labeling:

Label the container with "Hazardous Waste," the full chemical name of the inhibitor, the

solvent used (e.g., DMSO), and the estimated concentration.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12373190?utm_src=pdf-body
https://www.benchchem.com/product/b12373190?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage:

Store the sealed container in a designated hazardous waste accumulation area, ensuring

secondary containment to prevent spills.

Disposal:

Dispose of the liquid waste through your institution's hazardous waste management

program.[2] Avoid releasing the material to the environment.[1]

Decontamination of Empty Containers:

Triple Rinsing:

Rinse the empty container that held the Necrosis Inhibitor 3 with a suitable solvent (e.g.,

ethanol or acetone) three times.

Collect the rinsate as hazardous liquid waste and add it to the appropriate waste

container.

Disposal of Rinsed Container:

After triple rinsing, deface or remove the original label.

The container can then typically be disposed of as non-hazardous laboratory glass or

plastic, according to institutional guidelines.

Mandatory Visualizations
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Caption: Logical workflow for the proper disposal of Necrosis Inhibitor 3 and associated

waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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